Cas no 125622-12-0 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI))

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) structure
125622-12-0 structure
Product name:2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI)
CAS No:125622-12-0
MF:C31H40ClN3O13
MW:698.114608764648
CID:184109
PubChem ID:54693033

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI)
    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,...
    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-me
    • 7-chloro-4-(dimethylamino)-1,4a,10,11,12a-pentahydroxy-6-[4-(hydroxyamino)-5-methoxy-4,6-dimethyloxan-2-yl]oxy-8-methoxy-6-methyl-3,12-dioxo-5,5a-dihydro-4H-tetracene-2-carboxamide
    • dactylocycline A
    • (9Z)-9-[amino(hydroxy)methylidene]-4-chloro-7-(dimethylamino)-1,6a,10a,12-tetrahydroxy-3-methoxy-5-methyl-8,10,11-trioxo-5,5a,6,6a,7,8,9,10,10a,11-decahydrotetracen-5-yl 2,3,6-trideoxy-3-(hydroxyamino)-3-methyl-4-O-methylhexopyranoside
    • AKOS040745717
    • 125622-12-0
    • Inchi: InChI=1S/C31H40ClN3O13/c1-11-26(46-7)28(2,34-44)10-15(47-11)48-29(3)12-9-30(42)23(35(4)5)22(38)18(27(33)41)25(40)31(30,43)24(39)16(12)21(37)17-13(36)8-14(45-6)20(32)19(17)29/h8,11-12,15,23,26,34,36-37,40,42-44H,9-10H2,1-7H3,(H2,33,41)
    • InChI Key: TUXHICHKDSJQIG-UHFFFAOYSA-N
    • SMILES: COC1C(C)OC(OC2(C3C(=C(C=C(O)C=3C(O)=C3C(C4(C(O)=C(C(=O)N)C(=O)C(N(C)C)C4(CC23)O)O)=O)OC)Cl)C)CC1(C)NO

Computed Properties

  • Exact Mass: 697.2251
  • Monoisotopic Mass: 697.224966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 7
  • Complexity: 1440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 251
  • Tautomer Count: 132
  • Surface Charge: 0
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.59
  • Boiling Point: 845.3°Cat760mmHg
  • Flash Point: 465°C
  • Refractive Index: 1.683
  • PSA: 250.8

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) Related Literature

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